Cas no 2228898-92-6 (3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine)
3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 2228898-92-6
- 3-[(3-bromo-5-nitrophenyl)methyl]pyrrolidine
- EN300-1905459
- 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine
-
- Inchi: 1S/C11H13BrN2O2/c12-10-4-9(3-8-1-2-13-7-8)5-11(6-10)14(15)16/h4-6,8,13H,1-3,7H2
- InChI Key: UVAFRWUQORDRSC-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)CC1CNCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 284.01604g/mol
- Monoisotopic Mass: 284.01604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 57.8Ų
3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1905459-0.05g |
3-[(3-bromo-5-nitrophenyl)methyl]pyrrolidine |
2228898-92-6 | 0.05g |
$1020.0 | 2023-05-26 | ||
| Enamine | EN300-1905459-0.1g |
3-[(3-bromo-5-nitrophenyl)methyl]pyrrolidine |
2228898-92-6 | 0.1g |
$1068.0 | 2023-05-26 | ||
| Enamine | EN300-1905459-0.25g |
3-[(3-bromo-5-nitrophenyl)methyl]pyrrolidine |
2228898-92-6 | 0.25g |
$1117.0 | 2023-05-26 | ||
| Enamine | EN300-1905459-0.5g |
3-[(3-bromo-5-nitrophenyl)methyl]pyrrolidine |
2228898-92-6 | 0.5g |
$1165.0 | 2023-05-26 | ||
| Enamine | EN300-1905459-1.0g |
3-[(3-bromo-5-nitrophenyl)methyl]pyrrolidine |
2228898-92-6 | 1g |
$1214.0 | 2023-05-26 | ||
| Enamine | EN300-1905459-2.5g |
3-[(3-bromo-5-nitrophenyl)methyl]pyrrolidine |
2228898-92-6 | 2.5g |
$2379.0 | 2023-05-26 | ||
| Enamine | EN300-1905459-5.0g |
3-[(3-bromo-5-nitrophenyl)methyl]pyrrolidine |
2228898-92-6 | 5g |
$3520.0 | 2023-05-26 | ||
| Enamine | EN300-1905459-10.0g |
3-[(3-bromo-5-nitrophenyl)methyl]pyrrolidine |
2228898-92-6 | 10g |
$5221.0 | 2023-05-26 |
3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine
3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine: An Overview of a Promising Compound (CAS No. 2228898-92-6)
3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine (CAS No. 2228898-92-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine ring and substituted bromo and nitro groups, holds potential applications in the development of novel therapeutic agents. This article provides a comprehensive overview of 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research.
Chemical Structure and Properties
3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine is a complex organic molecule with a molecular formula of C11H14BrN2O2. The compound features a pyrrolidine ring, which is a five-membered heterocyclic amine, and is substituted with a (3-bromo-5-nitrophenyl)methyl group. The bromo and nitro substituents confer specific electronic and steric properties to the molecule, influencing its reactivity and biological activity. The presence of these functional groups also makes 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine an attractive candidate for various chemical modifications and derivatizations.
Synthesis Methods
The synthesis of 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine can be achieved through several routes, each with its own advantages and challenges. One common approach involves the reaction of 3-bromo-5-nitrobenzaldehyde with pyrrolidine in the presence of a suitable reducing agent. This method typically yields high purity products but may require careful optimization of reaction conditions to achieve optimal yields. Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the bromo substituent onto the phenyl ring. These methods have been extensively studied and refined in recent years, leading to more efficient and scalable synthesis processes.
Biological Activities
3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine has shown promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent research has demonstrated that 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has been investigated for its anti-inflammatory properties, showing significant efficacy in reducing inflammation in animal models of inflammatory diseases.
Clinical Applications and Research Advancements
The potential clinical applications of 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine are currently being explored through various preclinical and early-stage clinical trials. Initial studies have focused on evaluating the safety and pharmacokinetic properties of the compound in animal models. Results from these studies have been encouraging, with no major adverse effects observed at therapeutic doses. Furthermore, ongoing research is aimed at optimizing the formulation and delivery methods of 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine, with a focus on enhancing its bioavailability and reducing potential side effects.
Mechanisms of Action
The mechanisms by which 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine exerts its biological effects are still under investigation. However, preliminary studies suggest that the compound may act through multiple pathways. For example, it has been shown to modulate signaling pathways involved in cell proliferation and apoptosis, which are critical for cancer cell survival. Additionally, the compound's anti-inflammatory properties may be attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine holds great promise for advancing our understanding of its therapeutic potential. Future studies will likely focus on elucidating the detailed mechanisms of action, optimizing lead compounds for improved efficacy and safety, and conducting more extensive clinical trials to evaluate its effectiveness in human patients. As research progresses, it is anticipated that 3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine will continue to be a valuable tool in the development of novel treatments for various diseases.
2228898-92-6 (3-[(3-Bromo-5-nitrophenyl)methyl]pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)